(E)-N''-(4-CHLOROBENZENESULFONYL)-N'-(4,6-DIMETHYLPYRIMIDIN-2-YL)-N-(3-METHYLPHENYL)GUANIDINE

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-1-(4,6-dimethylpyrimidin-2-yl)-3-(3-methylphenyl)guanidine
• InChI: InChI=1S/C20H20ClN5O2S/c1-13-5-4-6-17(11-13)24-20(25-19-22-14(2)12-15(3)23-19)26-29(27,28)18-9-7-16(21)8-10-18/h4-12H,1-3H3,(H2,22,23,24,25,26)
• InChI Key: GFWRAHFEGLPXIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=NS(=O)(=O)C2=CC=C(C=C2)Cl)NC3=NC(=CC(=N3)C)C
• Isomeric SMILES: CC1=CC(=CC=C1)N/C(=N\S(=O)(=O)C2=CC=C(C=C2)Cl)/NC3=NC(=CC(=N3)C)C
• Molecular Formula: C20H20ClN5O2S
• Molecular Weight: 429.9 g/mol

Description

(E)-N''-(4-Chlorobenzenesulfonyl)-N'-(4,6-dimethylpyrimidin-2-yl)-N-(3-methylphenyl)guanidine is a synthetic guanidine derivative featuring a tri-substituted core. Its structure includes:

• A 4,6-dimethylpyrimidin-2-yl substituent at the N'-position, which may enhance binding affinity to enzymatic targets through hydrogen bonding or π-π stacking.
• A 3-methylphenyl group at the N-position, providing steric bulk and lipophilicity.

The (E)-configuration of the guanidine moiety is critical for its spatial orientation, influencing interactions with biological targets such as kinases or sulfonamide-sensitive enzymes .

Preparation Methods

The synthesis of (E)-N’‘-(4-CHLOROBENZENESULFONYL)-N’-(4,6-DIMETHYLPYRIMIDIN-2-YL)-N-(3-METHYLPHENYL)GUANIDINE typically involves multiple steps, starting with the preparation of intermediate compounds. The reaction conditions often require specific catalysts and solvents to ensure the desired product’s yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs.

Chemical Reactions Analysis

(E)-N’‘-(4-CHLOROBENZENESULFONYL)-N’-(4,6-DIMETHYLPYRIMIDIN-2-YL)-N-(3-METHYLPHENYL)GUANIDINE undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the functional groups present in the compound.

Scientific Research Applications

This compound has numerous scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it may be used to study cellular processes and molecular interactions. In medicine, it has potential therapeutic applications, including as a drug candidate for treating specific diseases. In industry, it can be used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of (E)-N’‘-(4-CHLOROBENZENESULFONYL)-N’-(4,6-DIMETHYLPYRIMIDIN-2-YL)-N-(3-METHYLPHENYL)GUANIDINE involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and the target molecules involved. The exact pathways and targets may vary based on the compound’s application and the biological system being studied.

Comparison with Similar Compounds

(a) Fluorine vs. Chlorine in the Sulfonyl Aromatic Ring

The compound in , (E)-N'-(4,6-dimethylpyrimidin-2-yl)-N''-(4-fluorobenzenesulfonyl)-N-(2-methoxyphenyl)guanidine , differs primarily in the 4-fluorobenzenesulfonyl group (vs. 4-chloro in the target compound). Key distinctions include:

• Lipophilicity : Chlorine increases logP (3.58 for ’s fluorinated analog vs. estimated ~3.8–4.0 for the chlorinated target), enhancing membrane permeability .

(b) Methoxy vs. Methyl Substituents on the Aromatic Ring

The 2-methoxyphenyl group in vs. the 3-methylphenyl group in the target compound introduces:

• Polarity : Methoxy increases polar surface area (84.08 Ų in ) compared to methyl, reducing passive diffusion.
• Hydrogen bonding : Methoxy’s oxygen may engage in H-bonding, whereas methyl contributes solely to steric effects.

Pharmacokinetic and Physicochemical Properties

Property	Target Compound (Estimated)	Fluorinated Analog ()	N-Cyclohexyl Derivative ()
Molecular Weight	~450–460 g/mol	429.48 g/mol	321.46 g/mol
logP	~3.8–4.0	3.58	Not reported
Water Solubility (LogSw)	~-3.5 to -4.0	-3.80	Not reported
Hydrogen Bond Donors	2	2	2 (guanidine core)
Rotatable Bonds	7	7	3 (rigid cyclohexyl group)

Key Observations :

• The target compound’s higher molecular weight and logP compared to ’s analog suggest improved tissue penetration but reduced aqueous solubility.
• The N-cyclohexyl-N'-(4-methylbenzyl)-N''-phenylguanidine () lacks sulfonyl and pyrimidinyl groups, resulting in lower molecular weight and rigidity, which may limit target specificity .

Research Findings and Implications

• Biological Activity : Fluorinated analogs () are often screened for kinase inhibition or antimicrobial activity due to sulfonamide motifs. The target compound’s chlorine substituent may enhance potency against chlorophobic targets (e.g., certain bacterial enzymes) .
• Thermodynamic Stability : The 4,6-dimethylpyrimidin-2-yl group (common in and the target compound) stabilizes planar conformations, favoring interactions with flat binding pockets (e.g., ATP-binding sites) .

Biological Activity

The compound (E)-N''-(4-chlorobenzenesulfonyl)-N'-(4,6-dimethylpyrimidin-2-yl)-N-(3-methylphenyl)guanidine is a complex organic molecule with potential therapeutic applications. Its structure suggests possible interactions with biological targets, particularly in the context of cancer and neurological disorders. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a guanidine core substituted with a chlorobenzenesulfonyl group, a dimethylpyrimidine moiety, and a methylphenyl group. The presence of these functional groups suggests that the compound may exhibit diverse biological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds containing similar structural motifs. For instance, compounds with chlorobenzenesulfonamide groups have shown significant inhibitory effects on cancer cell lines. One study reported that a related compound inhibited the growth of colorectal cancer cells (SW480 and HCT116) with IC50 values of 2 μM and 0.12 μM, respectively . This suggests that our compound might exhibit comparable efficacy due to structural similarities.

Compound	Cancer Cell Line	IC50 (μM)
Compound 25	SW480	2.0
Compound 25	HCT116	0.12

Anticonvulsant Activity

The guanidine derivatives have also been investigated for their anticonvulsant properties. A study synthesized various guanidine derivatives and evaluated their activity in animal models. The results indicated that certain substitutions could enhance anticonvulsant activity significantly . While specific data for our compound is limited, the structural framework suggests potential efficacy in this area.

The proposed mechanisms of action for similar compounds include:

• Inhibition of Protein Targets : Compounds similar to (E)-N''-(4-chlorobenzenesulfonyl)-N'-(4,6-dimethylpyrimidin-2-yl)-N-(3-methylphenyl)guanidine may inhibit key proteins involved in cancer proliferation.
• Modulation of Signaling Pathways : The interaction with Wnt signaling pathways has been noted in related sulfonamide compounds, leading to reduced expression of proliferation markers like Ki67 .

Case Studies

• Colorectal Cancer Study : A study involving sulfonamide derivatives demonstrated that modifications to the benzene ring significantly affected anticancer activity. The optimized compounds showed enhanced binding affinity to target proteins involved in tumor growth .
• Anticonvulsant Testing : In a series of experiments assessing the anticonvulsant properties of guanidine derivatives, it was found that specific substitutions could lead to increased efficacy in seizure models .